Cas no 1512167-67-7 (2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid)

• Product Name: 2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid
• CAS No: 1512167-67-7
• MF: C₁₁H₁₉FO₂
• MW: 202.265767335892
• CID: 5739765
• PubChem ID: 81357348
• Update Time: 2025-10-30

2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-783117
• 2-fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid
• 2-fluoro-2-[4-(propan-2-yl)cyclohexyl]aceticacid
• AKOS019931149
• 1512167-67-7
• Cyclohexaneacetic acid, α-fluoro-4-(1-methylethyl)-
• 2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid

• Inchi： 1S/C11H19FO2/c1-7(2)8-3-5-9(6-4-8)10(12)11(13)14/h7-10H,3-6H2,1-2H3,(H,13,14)
• InChI Key： XRFFYTGXEUYZER-UHFFFAOYSA-N
• SMILES： C(C1CCC(C(C)C)CC1)(F)C(=O)O

Computed Properties

• Exact Mass: 202.13690801g/mol
• Monoisotopic Mass: 202.13690801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 301.1±12.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid

Professional Introduction to 2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic Acid (CAS No. 1512167-67-7)

2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid, identified by its CAS number 1512167-67-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and interest in the scientific community. The unique structural features of this molecule, particularly the presence of a fluoro substituent and a bulky cyclohexyl group, contribute to its distinct chemical and pharmacological properties.

The molecular structure of 2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid consists of a central acetic acid moiety modified with a fluoro group at the second carbon atom. This fluoro substitution is strategically positioned to influence the electronic properties and metabolic stability of the molecule. Additionally, the presence of a propyl-substituted cyclohexyl ring at the fourth position introduces steric hindrance and enhances the compound's solubility in various solvents, which is crucial for formulation development.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced binding affinity and metabolic stability compared to their non-fluorinated counterparts. The fluoro group in 2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid is known to improve the bioavailability of drugs by reducing their susceptibility to enzymatic degradation. This property makes it an attractive scaffold for designing novel therapeutic agents that require prolonged circulation times within the body.

The cyclohexyl ring in this compound also plays a critical role in modulating its pharmacokinetic profile. The bulky nature of the cyclohexyl group can influence both the lipophilicity and solubility of the molecule, which are key factors in determining its absorption, distribution, metabolism, and excretion (ADME) properties. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery efforts.

Recent studies have highlighted the importance of fluorinated acetic acid derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders. The structural motif present in 2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid aligns well with these trends, as it combines fluorine's electronic effects with a sterically demanding cyclohexyl group.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex molecules. The acetic acid moiety can be further functionalized through various chemical reactions, such as esterification or amidation, to generate derivatives with tailored biological activities. This flexibility makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The synthesis of 2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group typically requires specialized synthetic methodologies, such as halogen exchange or metal-catalyzed cross-coupling reactions. Similarly, the installation of the propyl-substituted cyclohexyl ring necessitates careful consideration of reaction pathways to ensure high yields and purity.

In conclusion, 2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid (CAS No. 1512167-67-7) is a structurally complex and pharmacologically relevant compound with significant potential in pharmaceutical research. Its unique combination of fluorine substitution and bulky cyclohexyl group makes it an attractive candidate for further development into novel therapeutic agents. As research in fluorinated compounds continues to advance, this molecule is likely to play an increasingly important role in drug discovery efforts across multiple therapeutic areas.